4-benzyl-1-({4-[2-oxo-2-(1-pyrrolidinyl)ethoxy]phenyl}carbonothioyl)piperidine

• IUPAC Name: 2-[4-(4-benzylpiperidine-1-carbothioyl)phenoxy]-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C25H30N2O2S/c28-24(26-14-4-5-15-26)19-29-23-10-8-22(9-11-23)25(30)27-16-12-21(13-17-27)18-20-6-2-1-3-7-20/h1-3,6-11,21H,4-5,12-19H2
• InChI Key: HDSVJNBFOHZMCD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)COC2=CC=C(C=C2)C(=S)N3CCC(CC3)CC4=CC=CC=C4
• Molecular Formula: C25H30N2O2S
• Molecular Weight: 422.6 g/mol

Description

4-benzyl-1-({4-[2-oxo-2-(1-pyrrolidinyl)ethoxy]phenyl}carbonothioyl)piperidine is a chemical compound that has been studied for its potential applications in scientific research. This compound is a member of the piperidine family and has a unique chemical structure that makes it a promising candidate for various research studies.

Mechanism of Action

The mechanism of action of 4-benzyl-1-({4-[2-oxo-2-(1-pyrrolidinyl)ethoxy]phenyl}carbonothioyl)piperidine is not fully understood. However, studies have suggested that this compound may exert its antitumor activity by inducing apoptosis (programmed cell death) in cancer cells. It may also inhibit the growth and proliferation of cancer cells by interfering with their DNA synthesis and repair mechanisms.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including topoisomerase II and protein kinase C. It may also modulate the expression of several genes involved in cell cycle regulation and apoptosis.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-benzyl-1-({4-[2-oxo-2-(1-pyrrolidinyl)ethoxy]phenyl}carbonothioyl)piperidine in lab experiments is its potent antitumor activity. This compound has been shown to be effective against several types of cancer cells, making it a promising candidate for further research. However, one of the limitations of using this compound is its complex synthesis process, which may make it difficult to obtain in large quantities.

Future Directions

There are several future directions for research on 4-benzyl-1-({4-[2-oxo-2-(1-pyrrolidinyl)ethoxy]phenyl}carbonothioyl)piperidine. One area of research is the development of more efficient synthesis methods that can produce this compound in larger quantities. Another area of research is the investigation of its potential use in combination with other antitumor agents to enhance its efficacy. Additionally, further studies are needed to fully understand its mechanism of action and its potential applications in other areas of scientific research.
In conclusion, this compound is a promising compound that has been studied for its potential applications in scientific research. Its potent antitumor activity and unique chemical structure make it a promising candidate for further research in the field of cancer research and other areas of scientific inquiry.

Scientific Research Applications

4-benzyl-1-({4-[2-oxo-2-(1-pyrrolidinyl)ethoxy]phenyl}carbonothioyl)piperidine has been studied for its potential applications in various scientific research studies. One of the most promising areas of research is its potential use as an antitumor agent. Studies have shown that this compound has potent antitumor activity against several types of cancer cells, including breast cancer, lung cancer, and colon cancer.